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Compound of Interest

Compound Name:

4-(3,4-

Dimethoxybenzoyl)piperidine

hydrochloride

CAS No.: 124931-48-2

Cat. No.: B3376935

Get Quote

Part 1: Molecular Identity & Physicochemical
Profile[1][2]
Core Identity Data
The precise determination of molecular weight (MW) is fundamental for stoichiometry in

synthesis and potency calculations in biological assays.[1] For 4-(3,4-
Dimethoxybenzoyl)piperidine hydrochloride, the MW is derived from the hydrochloride salt

form of the aryl-piperidyl ketone.
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Property Specification

Chemical Name
4-(3,4-Dimethoxybenzoyl)piperidine

hydrochloride

IUPAC Name
(3,4-dimethoxyphenyl)(piperidin-4-yl)methanone

hydrochloride

CAS Number
124931-48-2 (HCl Salt) / 742665-98-1 (Free

Base)

Molecular Formula C₁₄H₂₀ClNO₃ (Salt) / C₁₄H₁₉NO₃ (Free Base)

Molecular Weight 285.77 g/mol (HCl Salt)

Free Base MW 249.31 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in Water, Methanol, DMSO; Sparingly

soluble in DCM

Structural Analysis & MW Calculation
The molecular weight is calculated based on IUPAC standard atomic weights.[1] The presence

of the ketone linker ("benzoyl") distinguishes this compound from its reduced "benzyl" analog

(often associated with Donepezil intermediates).[1]

Carbon (14):

Hydrogen (20):

(Includes acidic proton on N)

Nitrogen (1):

Oxygen (3):

Chlorine (1):

Total MW:285.768 g/mol (Rounded to 285.77)
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Part 2: Synthetic Pathways & Process Chemistry
Retrosynthetic Analysis
The most robust route to 4-aroylpiperidines involves the Friedel-Crafts acylation of an electron-

rich aromatic ring (veratrole) with a protected isonipecotoyl chloride.[1] This approach avoids

the over-alkylation common in direct nucleophilic substitutions.[1]

Synthesis Workflow (DOT Diagram)
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TARGET:
4-(3,4-Dimethoxybenzoyl)

piperidine HCl

Crystallization
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Caption: Figure 1. Friedel-Crafts acylation strategy for the synthesis of 4-(3,4-

Dimethoxybenzoyl)piperidine HCl.

Detailed Synthetic Protocol
Note: This protocol assumes standard Schlenk line techniques for moisture-sensitive steps.

Activation: Dissolve N-acetylisonipecotic acid (1.0 eq) in DCM. Add Thionyl Chloride (1.2 eq)

dropwise and reflux for 2 hours. Evaporate excess solvent to isolate the acid chloride.[1]

Acylation: Resuspend the acid chloride in anhydrous DCM. Cool to 0°C. Add Aluminum

Chloride (AlCl₃, 2.5 eq) in portions.

Addition: Add Veratrole (1,2-dimethoxybenzene, 1.1 eq) dropwise, maintaining temperature

<5°C. The solution will darken (complex formation).

Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.
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Quench: Pour the reaction mixture onto ice/HCl. Extract with DCM.[1] Wash organic layer

with brine, dry over MgSO₄, and concentrate to yield the N-acetyl intermediate.[1]

Deprotection: Dissolve the intermediate in 6M HCl. Reflux for 4-6 hours to cleave the N-

acetyl group.[1]

Isolation: Cool to 0°C. The target hydrochloride salt often precipitates directly.[1] If not,

concentrate and recrystallize from Ethanol/Ether.[1]

Part 3: Analytical Characterization & Quality Control
Self-Validating Analytical Workflow
To ensure the integrity of the molecular weight and structure, a multi-modal analytical approach

is required.[1] The chloride counter-ion determination is critical to confirm the salt stoichiometry

(and thus the MW).[1]

Structural ID Purity & Stoichiometry
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Caption: Figure 2. Analytical workflow for validating molecular weight and purity.

Key Analytical Parameters
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A. High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 230 nm (Benzoyl absorption) and 280 nm.[1]

Retention Time: Expect elution ~5.5 min (depending on flow rate).[1]

B. Potentiometric Titration (Chloride Determination)
This is the primary method to verify the molecular weight of the salt form.[1]

Theory:

Protocol: Dissolve 50 mg of sample in 50 mL deionized water/HNO₃. Titrate with 0.01 M

AgNO₃ using a silver electrode.[1]

Calculation:

Target: Theoretical Cl% =

.[1]

Acceptance Criteria: 12.2% – 12.6%.[1]

C. Mass Spectrometry (ESI+)
Parent Ion: Observe

at m/z 250.14 (corresponding to the free base C₁₄H₂₀NO₃⁺).[1]

Note: The HCl is lost in the MS source; you will detect the cation of the free base.[1]

Part 4: Handling, Stability & Safety
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Stability Profile
Hygroscopicity: Hydrochloride salts of secondary amines are often hygroscopic.[1] Store in a

desiccator.

Thermal Stability: Stable up to melting point (typically >200°C for HCl salts).[1]

Light Sensitivity: The benzoyl moiety absorbs UV; protect from prolonged exposure to direct

sunlight to prevent photo-degradation (Norrish Type I/II cleavage).[1]

Safety (GHS Classification)
Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

PPE: Nitrile gloves, safety goggles, and lab coat required.[1] Handle in a fume hood to avoid

dust inhalation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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